Cas no 149845-07-8 (Tiludronic Acid Disodium Salt)

• Product Name: Tiludronic Acid Disodium Salt
• CAS No: 149845-07-8
• MF: C₇H₇ClNa₂O₆P₂S
• MW: 362.5719435215
• MDL: MFCD04039691
• CID: 65166
• PubChem ID: 172088915
• Update Time: 2025-05-26

Tiludronic Acid Disodium Salt Chemical and Physical Properties

Names and Identifiers

• TILUDRONIC ACID, DISODIUM SALT
• SR-41319B
• SKELID
• [[(4-CHLOROPHENYL)THIO]METHYLENE]BIPHOSPHONIC ACID, DISODIUM SALT
• [[(4-Chlorophenyl)thio]methylene]biphosphonicAcid,DisodiumSalt,SR-41319B,Skelid
• Disodium (4-chlorophenylthio)methylenediphosphonate
• Disodium Tiludronate
• TILUDRONATE DISODIUM
• Tiludronic Acid Diso
• Disodium [[(4-Chlorophenyl)thio]methylene]bis(hydrogenphosphonate)
• disodium,[(4-chlorophenyl)sulfanyl-[hydroxy(oxido)phosphoryl]methyl]-hydroxyphosphinate
• Unii-bh6m93cia0
• Tiludronic acid disodium salt
• Tiludronate disodium [USAN]
• sr 41319b
• BH6M93CIA0
• Disodium dihydrogen (((p-chlorophenyl)thio)methylene)diphosphonate
• Tiludronate disodium (USAN)
• Phosphonic acid, (((4-chlorophenyl)thio)methylene)bis-, disodium salt
• disodium [(4-chlorophenyl)sulfanyl-[hydroxy(oxido)phosphoryl]methyl]-hydroxyphosphinate
• DisodiumTiludronate
• Tiludronic Acid disodium
• SR 41319G
• D90259
• BCP22736
• SCHEMBL41053
• CHEMBL1200448
• Tox21_112961
• Tiludronate sodium
• Tiludronate disodium anhydrous
• BDBM50589987
• DTXCID4028547
• Cl-TMBP
• Skelid (TN)
• TILUDRONATE DISODIUM [GREEN BOOK]
• Q27274665
• Phosphonic acid, [[(4-chlorophenyl)thio]methylene]bis-, sodium salt (1:2)
• D02285
• Tiludronate (disodium)
• disodium hydrogen {[(4-chlorophenyl)sulfanyl](hydrogen phosphonato)methyl}phosphonate
• J-008635
• TILUDRONATE DISODIUM (MART.)
• disodium;[(4-chlorophenyl)sulfanyl-[hydroxy(oxido)phosphoryl]methyl]-hydroxyphosphinate
• DTXSID1048621
• 149845-07-8 (sodium)
• TILUDRONIC ACID DISODIUM SALT [MI]
• AKOS015894005
• TILUDRONATE DISODIUM [ORANGE BOOK]
• TILUDRONATE SODIUM [WHO-DD]
• AS-73111
• FT-0675237
• TILUDRONATE DISODIUM [VANDF]
• NCGC00182026-01
• 149845-07-8
• ME-3737
• Disodium [(4-Chlorophenyl)Sulfanyl-(Hydroxy-Oxido-Phosphoryl)methyl]-Hydroxy-Oxido-Oxo-Phosphorane
• Tiludronic Acid (disodium)
• MFCD04039691
• [(4-chlorophenyl)sulfanyl-[hydroxy(oxido)phosphoryl]methyl]-hydroxyphosphinate disodium
• CAS-149845-07-8
• D4167
• Tildren
• TILUDRONATE DISODIUM [MART.]
• DA-68193
• Tiludronic Acid Disodium Salt

• MDL： MFCD04039691
• Inchi： 1S/C7H9ClO6P2S.2Na/c8-5-1-3-6(4-2-5)17-7(15(9,10)11)16(12,13)14;;/h1-4,7H,(H2,9,10,11)(H2,12,13,14);;/q;2*+1/p-2
• InChI Key： SKUHWSDHMJMHIW-UHFFFAOYSA-L
• SMILES： ClC1C=CC(=CC=1)SC(P(=O)([O-])O)P(=O)([O-])O.[Na+].[Na+]

Computed Properties

• Exact Mass: 361.89200
• Monoisotopic Mass: 361.892
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 320
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 146

Experimental Properties

• Color/Form: Fine white to off white crystalline powder
• Melting Point: >300°C
• Boiling Point: 600.7°Cat760mmHg
• Flash Point: 317.1°C
• Solubility: Methanol (Slightly), Water (Slightly)
• PSA: 165.64000
• LogP: 2.94750
• Merck: 9441

Tiludronic Acid Disodium Salt Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：-20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic phosphonic acids and derivatives Bisphosphonates

Additional information on Tiludronic Acid Disodium Salt

Tiludronic Acid Disodium Salt (CAS No. 149845-07-8): An Overview of Its Properties, Applications, and Recent Research

Tiludronic Acid Disodium Salt (CAS No. 149845-07-8) is a bisphosphonate compound that has gained significant attention in the fields of pharmacology and medicinal chemistry due to its diverse biological activities and therapeutic potential. This compound, also known as tiludronate disodium or tiludronic acid, is a derivative of the bisphosphonate class, which is characterized by a P-C-P backbone. Bisphosphonates are widely used in the treatment of bone-related disorders, such as osteoporosis and Paget's disease, due to their ability to inhibit bone resorption.

The chemical structure of Tiludronic Acid Disodium Salt consists of a central carbon atom flanked by two phosphonate groups and a substituted benzene ring. This unique structure confers the compound with high affinity for hydroxyapatite, the primary mineral component of bone tissue. As a result, tiludronate disodium preferentially accumulates in areas of active bone turnover, where it exerts its pharmacological effects.

In terms of its pharmacological properties, Tiludronic Acid Disodium Salt is known for its potent inhibitory effects on osteoclasts, the cells responsible for bone resorption. By binding to the active sites of these cells, it disrupts their function and reduces the rate of bone breakdown. This mechanism of action makes it an effective treatment for conditions characterized by excessive bone loss, such as osteoporosis and hypercalcemia of malignancy.

Recent research has also explored the broader therapeutic applications of tiludronate disodium. For instance, studies have shown that this compound may have anti-inflammatory properties, which could be beneficial in treating inflammatory conditions such as rheumatoid arthritis. Additionally, there is growing interest in the use of bisphosphonates, including tiludronic acid disodium salt, in cancer therapy. Some studies suggest that bisphosphonates can inhibit the growth and spread of certain types of cancer cells, particularly those that metastasize to bone.

The clinical efficacy and safety profile of Tiludronic Acid Disodium Salt have been extensively evaluated in various clinical trials. These trials have demonstrated that the compound is generally well-tolerated and effective in reducing bone turnover markers and improving bone mineral density. However, like all medications, it can have side effects, which may include gastrointestinal disturbances and musculoskeletal pain. Therefore, careful monitoring and appropriate dosing are essential to ensure optimal therapeutic outcomes.

In addition to its therapeutic applications, tiludronate disodium has been studied for its potential use in diagnostic imaging. Due to its high affinity for bone tissue, it can be labeled with radionuclides and used as a radiotracer in nuclear medicine procedures to assess bone metabolism and detect abnormalities. This dual functionality as both a therapeutic agent and a diagnostic tool highlights the versatility of this compound.

The synthesis and production of Tiludronic Acid Disodium Salt involve several chemical steps that require precise control over reaction conditions to ensure high purity and yield. The compound is typically synthesized from readily available starting materials through a series of reactions that introduce the necessary functional groups and achieve the desired stereochemistry. The final product is then purified using techniques such as recrystallization or chromatography to meet pharmaceutical standards.

In conclusion, Tiludronic Acid Disodium Salt (CAS No. 149845-07-8) is a versatile bisphosphonate with significant therapeutic potential in the treatment of bone-related disorders and other medical conditions. Its unique chemical structure and pharmacological properties make it an important compound in both clinical practice and ongoing research. As new studies continue to uncover additional applications and mechanisms of action, the role of tiludronate disodium in medicine is likely to expand further.